Cas no 51469-50-2 (1-(4-chlorophenyl)non-1-en-3-one)

• Product name: 1-(4-chlorophenyl)non-1-en-3-one
• CAS No: 51469-50-2
• MF: C₁₅H₁₉ClO
• MW: 250.763763666153
• CID: 935378
• PubChem ID: 5373962

1-(4-chlorophenyl)non-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)non-1-en-3-one
• (1E)-1-(4-Chlorophenyl)-1-nonen-3-one #
• 1-Nonen-3-one, 1-(4-chlorophenyl)-
• NSC143295
• 51469-50-2
• ORNMBQVPJJQBDC-FMIVXFBMSA-N
• NSC-143295

• Inchi： InChI=1S/C15H19ClO/c1-2-3-4-5-6-15(17)12-9-13-7-10-14(16)11-8-13/h7-12H,2-6H2,1H3/b12-9+
• InChI Key： ORNMBQVPJJQBDC-FMIVXFBMSA-N
• SMILES： CCCCCCC(=O)C=CC1=CC=C(C=C1)Cl

Computed Properties

• Exact Mass: 250.11257
• Monoisotopic Mass: 250.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 17.07